Ethyl 2-[3-cyano-6-oxo-4-(3-phenoxyphenyl)-2-1,4,5-trihydropyridylthio]acetate
Ethyl 2-[3-cyano-6-oxo-4-(3-phenoxyphenyl)-2-1,4,5-trihydropyridylthio]acetate
Brand Name:
Vulcanchem
CAS No.:
330557-77-2
VCID:
VC0378752
InChI:
InChI=1S/C22H20N2O4S/c1-2-27-21(26)14-29-22-19(13-23)18(12-20(25)24-22)15-7-6-10-17(11-15)28-16-8-4-3-5-9-16/h3-11,18H,2,12,14H2,1H3,(H,24,25)
SMILES:
CCOC(=O)CSC1=C(C(CC(=O)N1)C2=CC(=CC=C2)OC3=CC=CC=C3)C#N
Molecular Formula:
C22H20N2O4S
Molecular Weight:
408.5g/mol
Ethyl 2-[3-cyano-6-oxo-4-(3-phenoxyphenyl)-2-1,4,5-trihydropyridylthio]acetate
CAS No.: 330557-77-2
Main Products
VCID: VC0378752
Molecular Formula: C22H20N2O4S
Molecular Weight: 408.5g/mol
![Ethyl 2-[3-cyano-6-oxo-4-(3-phenoxyphenyl)-2-1,4,5-trihydropyridylthio]acetate - 330557-77-2](/images/no_structure.jpg)
| CAS No. | 330557-77-2 |
|---|---|
| Product Name | Ethyl 2-[3-cyano-6-oxo-4-(3-phenoxyphenyl)-2-1,4,5-trihydropyridylthio]acetate |
| Molecular Formula | C22H20N2O4S |
| Molecular Weight | 408.5g/mol |
| IUPAC Name | ethyl 2-[[5-cyano-2-oxo-4-(3-phenoxyphenyl)-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetate |
| Standard InChI | InChI=1S/C22H20N2O4S/c1-2-27-21(26)14-29-22-19(13-23)18(12-20(25)24-22)15-7-6-10-17(11-15)28-16-8-4-3-5-9-16/h3-11,18H,2,12,14H2,1H3,(H,24,25) |
| Standard InChIKey | PIRIDQKQGVEKNU-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CSC1=C(C(CC(=O)N1)C2=CC(=CC=C2)OC3=CC=CC=C3)C#N |
| Canonical SMILES | CCOC(=O)CSC1=C(C(CC(=O)N1)C2=CC(=CC=C2)OC3=CC=CC=C3)C#N |
| PubChem Compound | 3120894 |
| Last Modified | Nov 11 2021 |
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